Cas no 100485-96-9 (Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester)

Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester structure
100485-96-9 structure
Product Name:Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester
CAS No:100485-96-9
MF:C22H36O3
MW:348.51944732666
CID:1125785
Update Time:2024-07-27

Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester
    • methyl 2-methoxy-6-tridecyl benzoate
    • Inchi: 1S/C22H36O3/c1-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(24-2)21(19)22(23)25-3/h15,17-18H,4-14,16H2,1-3H3
    • InChI Key: VSDNDNBJIWAFRE-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=C(CCCCCCCCCCCCC)C=CC=C1OC

Computed Properties

  • Exact Mass: 348.26600

Experimental Properties

  • Density: 0.952±0.06 g/cm3(Predicted)
  • Boiling Point: 454.1±33.0 °C(Predicted)
  • PSA: 35.53000
  • LogP: 6.33530

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